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Introduction
S-Propyl thioacetate (CAS No. 2307-10-0) is an organosulfur compound belonging to the

thioester class.[1] Structurally, it is the S-propyl ester of ethanethioic acid.[2] While recognized

for its potent, sulfurous odor reminiscent of onion and garlic, its utility extends far beyond the

realm of flavor chemistry.[3][4] For the synthetic chemist and drug development professional, S-
Propyl thioacetate serves as a versatile building block and a source of the propanethiol

moiety. The thioester functional group imparts unique reactivity, making it a valuable

intermediate in various synthetic transformations.[5] This guide provides a comprehensive

overview of its chemical and physical properties, synthesis methodologies, mechanistic

principles, key applications in modern research, and essential safety protocols.
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S-Propyl thioacetate is typically a colorless to pale yellow liquid under standard conditions.[3]

A summary of its key properties is presented below for quick reference.

Property Value Source(s)

CAS Number 2307-10-0 [2][6][7]

Molecular Formula C₅H₁₀OS [2]

Molecular Weight 118.20 g/mol [8]

IUPAC Name S-propyl ethanethioate [8]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 137-139 °C at 760 mmHg [2][8]

Density ~0.971 g/cm³ [2]

Refractive Index (n²⁰/D) ~1.460 [2]

Flash Point 33.3 °C (92.0 °F) [4]

Solubility

Soluble in organic solvents

(e.g., ethanol); sparingly

soluble in water.

[3][8]

Spectroscopic Characterization
Proper characterization is critical for verifying the identity and purity of S-Propyl thioacetate.

Spectroscopic Data Key Features Source(s)

¹³C NMR Data reported in the literature. [8][9]

Mass Spectrometry (EI)

Major peaks (m/z): 43 (base

peak), 118 (molecular ion), 41,

42, 27.

[8]

Infrared (IR) Spectroscopy
Data available in the NIST

Chemistry WebBook.
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Synthesis and Mechanistic Insights
The synthesis of S-Propyl thioacetate can be achieved through several established methods

in organic chemistry. The choice of method often depends on the starting material availability,

desired scale, and reaction conditions. Two prevalent and reliable methods are detailed below.

Method 1: Nucleophilic Substitution with Potassium
Thioacetate
This is the most direct and common laboratory-scale synthesis, proceeding via a classic Sₙ2

mechanism. The thioacetate anion, a potent sulfur nucleophile, displaces a halide (typically

bromide or iodide) from a propyl electrophile.

Causality: This method is favored for its simplicity, high yields, and the use of readily available

and inexpensive starting materials: a propyl halide and potassium thioacetate. The reaction is

typically fast at room temperature.

K⁺ ⁻S-C(=O)CH₃

CH₃CH₂CH₂-Br
Sₙ2 Attack

CH₃CH₂CH₂-S-C(=O)CH₃

K⁺Br⁻

+

     +

Click to download full resolution via product page

Diagram 1: Sₙ2 Synthesis of S-Propyl thioacetate.
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Method 2: Mitsunobu Reaction
For syntheses starting from 1-propanol, the Mitsunobu reaction offers a powerful alternative.

This reaction couples the alcohol with thioacetic acid using a combination of a phosphine

(typically triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., diethyl azodicarboxylate,

DEAD).

Causality: The Mitsunobu reaction is chosen when an alcohol is the available starting material.

It is renowned for its mild conditions and, importantly, it proceeds with a clean inversion of

stereochemistry at the alcohol carbon, a critical feature in asymmetric synthesis, though not

relevant for the achiral 1-propanol. The reaction works by activating the alcohol's hydroxyl

group in situ, turning it into a good leaving group for subsequent nucleophilic attack by the

thioacetate.

1-Propanol

Activated Complex
[RO-PPh₃]⁺

Activation

Thioacetic Acid

Nucleophilic Attack

PPh₃, DEAD
(or DIAD)

S-Propyl thioacetate Ph₃P=O, DEAD-H₂

Click to download full resolution via product page

Diagram 2: Conceptual Workflow of the Mitsunobu Reaction.

Applications in Research and Drug Development
The thioester moiety of S-Propyl thioacetate is a key synthon, providing reactivity that is

distinct from its oxygen-ester analog. This makes it a valuable tool for researchers in organic
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synthesis and medicinal chemistry.

Thiol Progenitor and Protecting Group
In complex molecule synthesis, the free thiol group (-SH) is often highly reactive and can

interfere with other reactions. The thioacetate group serves as a stable and effective protecting

group for thiols. S-Propyl thioacetate can be seen as a stable precursor to 1-propanethiol.

The thioester can be carried through multiple synthetic steps and then selectively deprotected

under basic conditions (hydrolysis) to reveal the free thiol at a late stage in the synthesis.[10]

Causality: This strategy avoids the handling of volatile and malodorous free thiols until

necessary and protects the thiol from unwanted side reactions like oxidation to disulfides.

Intermediate in Pharmaceutical and Agrochemical
Synthesis
S-Propyl thioacetate serves as a building block for introducing the propylthio- group into more

complex molecular scaffolds.[5][11] The thioester can undergo various transformations,

including reactions with organometallic reagents or reduction, to form new carbon-carbon or

carbon-heteroatom bonds, which are fundamental operations in the construction of active

pharmaceutical ingredients (APIs) and agrochemicals.

Role in Peptide and Protein Chemistry: Native Chemical
Ligation
A highly significant application of the thioester functional group is in Native Chemical Ligation

(NCL).[12] NCL is a cornerstone of chemical protein synthesis, allowing chemists to ligate two

smaller, unprotected peptide fragments together to form a larger protein.[13][14] The reaction

involves a peptide with a C-terminal thioester and another peptide with an N-terminal cysteine

residue.[15]

Mechanism: The process begins with a chemoselective, reversible transthioesterification

between the N-terminal cysteine thiol of one peptide and the C-terminal thioester of another.

This is followed by a rapid, irreversible intramolecular S-to-N acyl transfer, which forms a native

peptide bond at the ligation site.[14] While S-propyl thioacetate itself is not directly used on

peptides, its chemistry is foundational to understanding the peptide thioesters that are. For
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drug development professionals working on peptide or protein therapeutics, understanding

thioester chemistry is crucial for accessing complex biological targets.

Native Chemical Ligation (NCL) Mechanism

Peptide-1-C(=O)SR
(Thioester)

Thioester-linked Intermediate
Peptide-1-C(=O)S-Cys-Peptide-2

Transthioesterification
(Reversible)

H₂N-Cys-Peptide-2
(N-terminal Cysteine)

Ligated Protein
Peptide-1-C(=O)NH-Cys-Peptide-2

S-to-N Acyl Shift
(Irreversible)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

